Cas no 941098-76-6 (N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 941098-76-6
• MF: C₂₁H₂₀FN₃O₃S₂
• MW: 445.530205726624
• CID: 5914640
• PubChem ID: 17484956
• Update Time: 2025-05-23

N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26612934
• N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z27969404
• 941098-76-6

• Inchi： 1S/C21H20FN3O3S2/c22-17-6-7-18-19(14-17)29-21(23-18)24-20(26)16-8-11-25(12-9-16)30(27,28)13-10-15-4-2-1-3-5-15/h1-7,10,13-14,16H,8-9,11-12H2,(H,23,24,26)/b13-10+
• InChI Key： PVHOAIFECUWWJX-JLHYYAGUSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2=NC3C=CC(=CC=3S2)F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 445.09301202g/mol
• Monoisotopic Mass: 445.09301202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Introduction to N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 941098-76-6)

N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 941098-76-6, has garnered significant attention due to its unique chemical properties and promising biological activities. The presence of both fluoro and sulfonyl substituents in its structure contributes to its distinctive reactivity and functionality, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide encompasses a piperidine ring linked to a benzothiazole moiety, further modified by a phenylethene sulfonyl group. This arrangement not only imparts specific electronic and steric properties but also opens up avenues for diverse chemical modifications. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. The benzothiazole core is a well-documented pharmacophore found in numerous bioactive molecules, often associated with antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing new derivatives of benzothiazole-based compounds due to their versatile biological activities. The introduction of the sulfonyl group in N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide adds an additional layer of functionality, potentially enhancing its interaction with biological targets. This compound has been studied for its potential role in modulating various enzymatic pathways and receptor interactions, which are pivotal in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer.

The synthesis of N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The fluorination step is particularly critical and often requires specialized equipment to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular skeleton efficiently. These synthetic strategies not only improve the overall yield but also minimize unwanted byproducts, ensuring the compound's suitability for further biological evaluation.

The pharmacological profile of N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide has been explored through in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits significant inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, it has shown promise in inhibiting kinases that are overexpressed in cancer cells, thereby potentially serving as a lead compound for the development of targeted cancer therapies. Additionally, its interaction with neurotransmitter receptors has been investigated, indicating potential applications in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine enhances the lipophilicity of molecules, improving their membrane permeability and bioavailability. Moreover, fluorine atoms can participate in hydrogen bonding interactions with biological targets, leading to increased binding affinity. In the context of N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, the strategic placement of the fluoro group optimizes these interactions, making it a compelling candidate for further development.

The sulfonyl group is another key feature that contributes to the compound's multifaceted properties. Sulfonyl groups are known for their ability to enhance binding interactions due to their strong dipole moments and hydrogen bonding capabilities. This feature makes N-(6-fluoro-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide an attractive scaffold for designing molecules with improved pharmacological profiles. Furthermore, sulfonyl derivatives have been widely used in the development of drugs targeting various diseases due to their versatility and efficacy.

Ongoing research aims to elucidate the mechanism of action of N-(6-fluoro-1,3-benzothiazol-2-y) -1-( phenylethene g ) piperid ine -4 -carboxamide by employing advanced spectroscopic techniques and computational methods. These studies will provide valuable insights into how the compound interacts with biological targets at the molecular level. Understanding these interactions will not only enhance our knowledge of its pharmacological effects but also guide future modifications to optimize its therapeutic potential.

The future prospects of N-( 6 -fluor - 1 , 3 -benzot ) - 1 - ( 2 - phen ylethene s ulf on y l ) piperid ine - 4 - carboxa mide are promising given its unique structural features and preliminary biological activity. Further studies are warranted to explore its potential as a therapeutic agent in various disease models. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from a laboratory curiosity into a viable drug candidate.

In conclusion，N-( 6 -fluor - 1 , 3 -benzot ) - 1 - ( 2 - phen ylethene s ulf on y l ) piperid ine - 4 - carboxa mide (CAS No.941098-76-6) represents an exciting advancement i n pharmaceutical chemistry with significant potential for future therapeutic applications。 Its intricate molecular design， characterized by key functional groups such as fluoro， sulfonyl， benzothiazole，and piperidine， positions it as a promising candidate for further exploration。 As research continues，this compound holds promise for contributing to the development of novel treatments across multiple therapeutic areas。